N~1~-cyclopropyl-N~2~-(4-ethylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: N-cyclopropyl-2-(4-ethyl-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C20H24N2O3S/c1-3-16-6-10-18(11-7-16)22(14-20(23)21-17-8-9-17)26(24,25)19-12-4-15(2)5-13-19/h4-7,10-13,17H,3,8-9,14H2,1-2H3,(H,21,23)
• InChI Key: BWFHFGYHFRDYRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC(=O)NC2CC2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

N~1~-cyclopropyl-N~2~-(4-ethylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide, also known as CP-465,022, is a novel compound that has gained significant attention in the scientific community for its potential therapeutic applications. This compound is a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a key role in modulating synaptic transmission in the central nervous system.

Scientific Research Applications

Cyclopropanation Reactions

Cyclopropanation of olefins derived from (S)-glyceraldehyde acetonide has been developed, showcasing a method for synthesizing cyclopropane derivatives with high diastereoselectivity. This method is pivotal for producing compounds like l-DCG-IV, an isotype-selective agonist of metabotropic glutamate receptors, indicating its utility in developing pharmacologically active molecules (马大为, 曹冶宇, 杨毅, 程东谅, 1999).

Nucleophilic Substitutions

The palladium(0) catalyzed nucleophilic substitution of 1-alkenylcyclopropyl esters and 1-alkynylcyclopropyl chlorides provides a method for creating cyclopropylideneethyl derivatives, serving as building blocks with high synthetic potential. This process also highlights the versatility of cyclopropyl compounds in synthesizing complex molecular structures (A. Stolle, J. Ollivier, P. Piras, J. Salaün*, A. Meijere, 1992).

Weinreb Amide Based Synthesis

Weinreb amide functionality has been employed to develop synthetic equivalents for the convenient synthesis of the 4-aryl-1,2,3,4-tetrahydroisoquinoline framework, demonstrating the role of cyclopropyl and related functionalities in synthesizing complex nitrogen-containing heterocycles (Harikrishna Kommidi, Sivaraman Balasubramaniam, I. Aidhen, 2010).